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Compound of Interest

Compound Name: 3-Iodo-4-methoxypyridine

Cat. No.: B1298235 Get Quote

An In-depth Technical Guide to 3-Iodo-4-methoxypyridine

This technical guide provides comprehensive information on 3-Iodo-4-methoxypyridine,

catering to researchers, scientists, and professionals in drug development. The document

covers its chemical identity, physical and chemical properties, detailed synthesis protocols, and

safety information.

Chemical Identity and Structure
3-Iodo-4-methoxypyridine is a halogenated heterocyclic compound. Its core structure

consists of a pyridine ring substituted with an iodo group at position 3 and a methoxy group at

position 4.

Chemical Structure:
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Identifier Value

CAS Number 89640-55-1[1][2][3][4][5][6][7]

Molecular Formula C₆H₆INO[1][3][6][7]

Molecular Weight 235.02 g/mol [1][5][7][8]

IUPAC Name 3-iodo-4-methoxypyridine[3]

SMILES COC1=C(C=NC=C1)I[3][5][7]

InChI
InChI=1S/C6H6INO/c1-9-6-2-3-8-4-5(6)7/h2-

4H,1H3[3][8]

InChIKey WZAPSURIRLYQEJ-UHFFFAOYSA-N[3][8]

Physicochemical and Safety Data
A summary of the available physicochemical and safety data for 3-Iodo-4-methoxypyridine is

presented below. For comparison, data for the common starting material, 4-methoxypyridine, is

also included.

Table 1: Physicochemical Properties

Property 3-Iodo-4-methoxypyridine
4-Methoxypyridine
(Starting Material)

Form Solid[8] Liquid[9]

Purity 98% (GC)[6] 97% - 99%[9]

Melting Point Not specified 4 °C[9]

Boiling Point Not specified 108-111 °C / 65 mmHg[9]

Density Not specified 1.075 g/mL at 25 °C[9]

Storage
Keep in dark place, inert

atmosphere, 2-8°C[5]

Keep in dark place, Sealed in

dry, Room Temperature[9]

Table 2: Safety Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/synthesis/3-iodo-4-methoxy-pyridine.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/ade000651
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methoxypyridine
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB6127420.htm
https://www.bldpharm.com/products/89640-55-1.html
https://www.calpaclab.com/3-iodo-4-methoxypyridine-10-grams/aks-4852ac-10g
https://www.amerigoscientific.com/3-iodo-4-methoxypyridine-item-129269.html
https://www.chemicalbook.com/synthesis/3-iodo-4-methoxy-pyridine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methoxypyridine
https://www.calpaclab.com/3-iodo-4-methoxypyridine-10-grams/aks-4852ac-10g
https://www.amerigoscientific.com/3-iodo-4-methoxypyridine-item-129269.html
https://www.chemicalbook.com/synthesis/3-iodo-4-methoxy-pyridine.htm
https://www.bldpharm.com/products/89640-55-1.html
https://www.amerigoscientific.com/3-iodo-4-methoxypyridine-item-129269.html
https://www.sigmaaldrich.com/BR/pt/product/aldrich/ade000651
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methoxypyridine
https://www.bldpharm.com/products/89640-55-1.html
https://www.amerigoscientific.com/3-iodo-4-methoxypyridine-item-129269.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methoxypyridine
https://www.sigmaaldrich.com/BR/pt/product/aldrich/ade000651
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methoxypyridine
https://www.sigmaaldrich.com/BR/pt/product/aldrich/ade000651
https://www.benchchem.com/product/b1298235?utm_src=pdf-body
https://www.sigmaaldrich.com/BR/pt/product/aldrich/ade000651
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8368991.htm
https://www.calpaclab.com/3-iodo-4-methoxypyridine-10-grams/aks-4852ac-10g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8368991.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8368991.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8368991.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8368991.htm
https://www.bldpharm.com/products/89640-55-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8368991.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information 3-Iodo-4-methoxypyridine

GHS Pictogram GHS07 (Exclamation mark)[8]

Signal Word Warning[8]

Hazard Statement H302 (Harmful if swallowed)[8]

Hazard Class Acute Toxicity 4 (Oral)[8]

Storage Class 11 (Combustible Solids)[8]

WGK WGK 3[8]

Experimental Protocols
The synthesis of 3-Iodo-4-methoxypyridine can be achieved through the directed metallation

of 4-methoxypyridine followed by iodination. The following protocol is a detailed methodology

for this synthesis.[1]

Protocol: Synthesis of 3-Iodo-4-methoxypyridine from 4-Methoxypyridine

Materials:

4-Methoxypyridine (1.0 mmol)

2,2,6,6-tetramethylpiperidine (1.5 mmol, 0.25 mL)

n-Butyllithium (n-BuLi), ~1.6 M in hexanes (1.5 mmol + 1.5 mmol)

ZnCl₂·TMEDA complex (0.50 mmol, 0.13 g)

Iodine (I₂), (1.5 mmol, 0.38 g)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate (AcOEt)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution
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Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Preparation of the Reagent Mixture:

To a stirred solution of 2,2,6,6-tetramethylpiperidine (1.5 mmol) in THF (2-3 mL) at 0 °C,

sequentially add n-butyllithium (~1.6 M in hexanes, 1.5 mmol).

After 5 minutes, add another portion of n-butyllithium (~1.6 M in hexanes, 1.5 mmol).

Add the ZnCl₂·TMEDA complex (0.50 mmol) to the mixture.

Continue stirring the reaction mixture at 0 °C for 15 minutes.

Reaction with 4-Methoxypyridine:

Add 4-methoxypyridine (1.0 mmol) to the reaction mixture at a temperature between 0-10

°C.

Allow the reaction to stir for 2 hours at room temperature.

Iodination:

Prepare a solution of iodine (1.5 mmol) in THF (4 mL).

Add the iodine solution to the reaction mixture.

Stir the mixture overnight at room temperature.

Work-up and Extraction:

Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (4 mL).

Extract the product with ethyl acetate (3 x 20 mL).

Combine the organic layers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying and Concentration:

Dry the combined organic layers over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Concentrate the filtrate under reduced pressure.

Purification:

Purify the crude product by silica gel column chromatography to obtain 3-Iodo-4-
methoxypyridine.

Visualization of Experimental Workflow
The synthesis protocol can be visualized as a workflow, outlining the key stages from starting

materials to the final purified product.
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Synthesis Workflow for 3-Iodo-4-methoxypyridine

Reagent Preparation

Main Reaction

Work-up and Purification

2,2,6,6-Tetramethylpiperidine in THF

n-Butyllithium (1.5 mmol)

0 °C, 5 min

n-Butyllithium (1.5 mmol)

ZnCl2·TMEDA

Prepared Reagent Mixture

Stir 15 min at 0 °C

Stir 2h at Room Temp

4-Methoxypyridine

0-10 °C

Iodine in THF

Iodination

Reaction Mixture

Stir Overnight

Quench with Na2S2O3

Extract with Ethyl Acetate

Dry with MgSO4

Concentrate

Silica Gel Chromatography

3-Iodo-4-methoxypyridine

Yields

Click to download full resolution via product page

Caption: Synthesis Workflow for 3-Iodo-4-methoxypyridine.
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Applications in Research and Drug Development
Halogenated pyridines, including 3-Iodo-4-methoxypyridine, are valuable building blocks in

medicinal chemistry and organic synthesis.[10] The iodo-substituent serves as a versatile

handle for introducing further chemical diversity through various cross-coupling reactions. The

pyridine scaffold itself is a common motif in many biologically active compounds.

While specific applications for 3-Iodo-4-methoxypyridine are not extensively documented in

publicly available literature, structurally related compounds have shown significant biological

activity. For instance, 3-iodo-4-phenoxypyridinones have been identified as highly potent non-

nucleoside inhibitors of HIV-1 reverse transcriptase, highlighting the potential of this chemical

class in the development of novel therapeutic agents.[11] The process of drug discovery and

development often involves the synthesis and screening of libraries of such substituted

heterocyclic compounds to identify lead candidates for further optimization.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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